(4-Ethoxyphenyl)(4-((4-ethoxyphenyl)sulfonyl)-6-fluoroquinolin-3-yl)methanone

• IUPAC Name: (4-ethoxyphenyl)-[4-(4-ethoxyphenyl)sulfonyl-6-fluoroquinolin-3-yl]methanone
• InChI: InChI=1S/C26H22FNO5S/c1-3-32-19-8-5-17(6-9-19)25(29)23-16-28-24-14-7-18(27)15-22(24)26(23)34(30,31)21-12-10-20(11-13-21)33-4-2/h5-16H,3-4H2,1-2H3
• InChI Key: SOGUIFZFMIGEQQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C2=CN=C3C=CC(=CC3=C2S(=O)(=O)C4=CC=C(C=C4)OCC)F
• Molecular Formula: C26H22FNO5S
• Molecular Weight: 479.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an ethoxy group, a sulfonyl group, and a quinolinyl group. These groups suggest that the compound may have interesting chemical properties and could potentially be used in a variety of applications, such as in the development of new pharmaceuticals or materials.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the ethoxy groups could be introduced through a reaction with ethyl bromide, the sulfonyl group could be introduced through a reaction with a suitable sulfonyl chloride, and the quinolinyl group could be formed through a cyclization reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The ethoxy groups would likely contribute to the overall polarity of the molecule, while the aromatic rings in the quinolinyl group would contribute to its stability and possibly also its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would likely be affected by the presence of the ethoxy groups, while its melting and boiling points would be influenced by the size and shape of the molecule.

Safety and Hazards

The safety and hazards associated with this compound would depend on a variety of factors, including its reactivity, toxicity, and the specific conditions under which it is handled.

Future Directions

The future research directions for this compound could include further studies to better understand its properties and potential applications. This could involve more detailed studies of its reactivity, investigations into its potential uses in drug development, or research into its physical properties.